Cas no 2171177-56-1 ((2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid)

• Product Name: (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid
• CAS No: 2171177-56-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6520870
• PubChem ID: 165575322
• Update Time: 2025-10-31

(2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid
• 2171177-56-1
• (2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}hexanoic acid
• EN300-1559317

• Inchi： 1S/C27H32N2O5/c1-2-3-12-24(26(31)32)29-25(30)15-17-13-18(14-17)28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,2-3,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18?,24-/m0/s1
• InChI Key： ASTSVPDXBXHKDL-XCNDVJPKSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(N[C@H](C(=O)O)CCCC)=O)C1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid

(2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid: A Comprehensive Overview

The compound with CAS No. 2171177-56-1, known as (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an hexanoic acid chain. The presence of these functional groups makes it a versatile molecule with applications in peptide synthesis, drug delivery systems, and as a building block for more complex bioactive compounds.

The synthesis of this compound involves a series of intricate chemical reactions, including peptide coupling, cyclization, and stereoselective synthesis. Recent advancements in asymmetric catalysis have enabled the efficient construction of the (2S) configuration at the chiral center, ensuring high enantiomeric purity. The use of the Fmoc group as a protecting agent for the amino functionality is particularly noteworthy, as it provides excellent stability during the synthesis process while being easily removable under mild acidic conditions.

In terms of biological activity, this compound has shown promise in various assays. For instance, studies have demonstrated its ability to modulate enzyme activity through competitive inhibition, suggesting potential applications in the development of therapeutic agents targeting specific enzymatic pathways. Furthermore, its structural features make it an ideal candidate for exploring drug delivery mechanisms, such as targeted drug release or incorporation into nanoparticles for enhanced bioavailability.

Recent research has also focused on the optimization of this compound's pharmacokinetic properties. By modifying the length and functionalization of the hexanoic acid chain, scientists have been able to improve its solubility and absorption profiles. These modifications have brought it closer to preclinical testing phases, where its efficacy and safety can be evaluated in vivo.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed favorable binding affinities with key biological targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are critical for predicting its reactivity and stability under various conditions.

In conclusion, (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}hexanoic acid represents a cutting-edge advancement in organic synthesis and medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a valuable asset in the development of novel therapeutic agents and drug delivery systems. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the field of biopharmaceuticals.